Cas no 921536-22-3 (N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluoro-2-methylbenzene-1-sulfonamide)

• Product Name: N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluoro-2-methylbenzene-1-sulfonamide
• CAS No: 921536-22-3
• MF: C₁₇H₁₇FN₂O₃S
• MW: 348.391886472702
• CID: 6176949
• PubChem ID: 20933301
• Update Time: 2025-05-20

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluoro-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluoro-2-methylbenzene-1-sulfonamide
• CCG-176624
• AKOS001998290
• 921536-22-3
• N-(1-ethyl-2-oxo-3H-indol-5-yl)-4-fluoro-2-methylbenzenesulfonamide
• F2256-0056
• N-(1-ethyl-2-oxoindolin-5-yl)-4-fluoro-2-methylbenzenesulfonamide

• Inchi： 1S/C17H17FN2O3S/c1-3-20-15-6-5-14(9-12(15)10-17(20)21)19-24(22,23)16-7-4-13(18)8-11(16)2/h4-9,19H,3,10H2,1-2H3
• InChI Key： JDTKKDQBEKQVCS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)F)(NC1C=CC2=C(C=1)CC(N2CC)=O)(=O)=O

Computed Properties

• Exact Mass: 348.09439174g/mol
• Monoisotopic Mass: 348.09439174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluoro-2-methylbenzene-1-sulfonamide

Professional Introduction to N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluoro-2-methylbenzene-1-sulfonamide (CAS No. 921536-22-3)

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluoro-2-methylbenzene-1-sulfonamide, identified by its CAS number 921536-22-3, is a compound of significant interest in the field of pharmaceutical chemistry. This sulfonamide derivative exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both indole and fluoro-substituted aromatic moieties suggests a multifaceted interaction profile with biological targets, making it a promising candidate for further exploration.

The compound's structure consists of an indole core modified at the 5-position with an ethyl group and an oxo group at the 2-position, forming a 2,3-dihydro-1H-indolone scaffold. This scaffold is further functionalized with a sulfonamide group attached to a fluoro-substituted methylbenzene ring. The combination of these structural elements imparts distinct physicochemical properties and biological activities that are being actively investigated in contemporary research.

In recent years, there has been growing interest in indole derivatives due to their wide range of biological activities. Indole compounds are well-known for their roles as modulators of various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. The specific modification of the indole ring in N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluoro-2-methylbenzene-1-sulfonamide enhances its potential to interact with biological targets in novel ways.

The introduction of a fluoro substituent at the 4-position of the methylbenzene ring is another key feature that contributes to the compound's uniqueness. Fluorinated aromatic compounds are frequently employed in drug design due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. The fluoro group in this compound is expected to enhance its interactions with biological receptors, potentially leading to increased efficacy and reduced side effects.

The sulfonamide moiety is another critical component of this compound. Sulfonamides are a class of heterocyclic compounds that have been widely used in medicine due to their broad spectrum of biological activities. They exhibit inhibitory effects on various enzymes and receptors, making them valuable tools in the development of therapeutic agents. The sulfonamide group in N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluoro-2-methylbenzene-1-sulfonamide is likely to contribute to its pharmacological properties by interacting with specific biological targets.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol^-5-yl)-4-fluoro-2-methylbenzene^-1-sulfonamide (CAS No. 921536-22^-3) exemplify how novel structural motifs can lead to the identification of new therapeutic agents. By combining elements from different chemical classes, researchers can generate compounds with unique properties that may not be achievable through traditional synthetic approaches.

The synthesis and characterization of this compound have been subjects of interest in several research groups. Advanced synthetic methodologies have been employed to construct the complex framework of N-(1-electrly_{)y)y)y)y)y)y>4-fluor>4-fluor>4-fluor>4-fluor>4-fluor>4-fluor>rombene>rombene>rombene>rombene>rombene>rombene}